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Compound of Interest

Compound Name: Damnacanthal

Cat. No.: B136030 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the natural sources of Damnacanthal,
a promising anthraquinone with significant therapeutic potential, beyond the well-documented

Morinda citrifolia. This document details the known botanical origins, quantitative data on its

occurrence, comprehensive experimental protocols for its isolation and analysis, and a

visualization of its key signaling pathways.

Natural Sources of Damnacanthal
While Morinda citrifolia (Noni) is a widely recognized source, Damnacanthal is also present in

other plant species, primarily within the Rubiaceae and Clusiaceae families. These alternative

sources represent a valuable area of study for the discovery and sustainable production of this

bioactive compound. The identified natural sources of Damnacanthal, excluding Morinda

citrifolia, include:

Morinda elliptica: A plant within the same genus as M. citrifolia, its roots have been identified

as a source of Damnacanthal.[1][2][3][4]

Garcinia huillensis: This Congolese medicinal plant has been shown to contain

Damnacanthal in its roots.[5][6][7]

Rennellia elliptica: The roots of this Malaysian plant, also known as "Mengkudu Rimba,"

have been found to contain Damnacanthal.[8]
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Damnacanthus majorandDamnacanthus indicus: These species, used in traditional Chinese

medicine, are known to produce Damnacanthal.[9][10][11]

Quantitative Analysis of Damnacanthal Content
The concentration of Damnacanthal can vary significantly between different plant species and

even within different parts of the same plant. The following table summarizes the available

quantitative data for Damnacanthal in sources other than Morinda citrifolia. It is important to

note that direct comparative data is limited in the current scientific literature, highlighting a need

for further quantitative studies.

Plant Species Plant Part
Extraction/Ass
ay Method

Damnacanthal
Content/Yield

Reference

Morinda elliptica Roots Not specified

IC50 of 10 µg/mL

against CEM-SS

cells

[2][3]

Garcinia

huillensis
Roots

Chloroform

extract

IC50 of 17.8

µg/mL (crude

extract)

[5]

PC50 of 4.46 µM

(isolated

Damnacanthal)

[5]

Rennellia

elliptica
Roots

Dichloromethane

extract

20 mg isolated

(starting material

quantity not

specified)

[8]

Morinda citrifolia

(for comparison)
Root

Maceration in

hexane

3 mg from 3.0 kg

of root
[12][13]

Dried Root
Subcritical water

extraction
0.722 mg/g [14]

IC50: Half maximal inhibitory concentration. PC50: Half maximal preferential cytotoxicity.
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Experimental Protocols
This section outlines detailed methodologies for the extraction, isolation, quantification, and

biological analysis of Damnacanthal, compiled from various scientific sources.

Extraction and Isolation of Damnacanthal from Plant
Material
This protocol provides a general framework for the extraction and isolation of Damnacanthal
from dried and powdered plant roots.

Workflow for Damnacanthal Extraction and Isolation
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Dried & Powdered Plant Material

Maceration with Organic Solvents
(e.g., Methanol, Dichloromethane, Hexane)

Filtration

Evaporation under Reduced Pressure

Crude Extract

Column Chromatography
(Silica Gel)

Fraction Collection

Thin Layer Chromatography (TLC) Analysis

Further Purification
(e.g., Preparative TLC, Crystallization)

Pure Damnacanthal
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Damnacanthal

p53

activates

p21

upregulates

Bax

upregulates

Cell Cycle Arrest Apoptosis

Damnacanthal

NF-κB

inhibits

Cell Proliferation Cell Survival Inflammation
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Damnacanthal

c-Met

inhibits

Downstream Signaling
(e.g., Ras-MAPK, PI3K-Akt)

Cell Proliferation Metastasis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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